Cas no 329318-60-7 (1-(tert-butoxy)-4-iodobenzene)

1-(tert-butoxy)-4-iodobenzene structure
1-(tert-butoxy)-4-iodobenzene structure
Product Name:1-(tert-butoxy)-4-iodobenzene
CAS No:329318-60-7
MF:C10H13IO
MW:276.114095449448
MDL:MFCD27949472
CID:3940494
PubChem ID:9856831
Update Time:2025-04-22

1-(tert-butoxy)-4-iodobenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(1,1-dimethylethoxy)-4-iodo-
    • 1-(tert-butoxy)-4-iodobenzene
    • 1-(t-Butoxy)-4-iodobenZene
    • MFCD27949472
    • SY298829
    • E87414
    • 329318-60-7
    • SCHEMBL416530
    • MDL: MFCD27949472
    • Inchi: 1S/C10H13IO/c1-10(2,3)12-9-6-4-8(11)5-7-9/h4-7H,1-3H3
    • InChI Key: DELAOADCAYBHQW-UHFFFAOYSA-N
    • SMILES: C1(OC(C)(C)C)=CC=C(I)C=C1

Computed Properties

  • Exact Mass: 276.00111Da
  • Monoisotopic Mass: 276.00111Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 9.2Ų

1-(tert-butoxy)-4-iodobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
BBV-55262198-1.0g
1-(tert-butoxy)-4-iodobenzene
329318-60-7 95%
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$1150.0 2023-02-02
Enamine
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329318-60-7 95%
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$2384.0 2023-10-28
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329318-60-7 95%
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$3018.0 2023-02-02
Enamine
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1-(tert-butoxy)-4-iodobenzene
329318-60-7 95%
10.0g
$3795.0 2023-02-02
AstaTech
E87414-0.1/G
1-(TERT-BUTOXY)-4-IODOBENZENE
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AstaTech
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1-(TERT-BUTOXY)-4-IODOBENZENE
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AstaTech
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Enamine
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1-(tert-butoxy)-4-iodobenzene
329318-60-7 95%
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$1150.0 2023-10-28
Enamine
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1-(tert-butoxy)-4-iodobenzene
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$3018.0 2023-10-28
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